Cas no 2138525-08-1 (5-(2-methoxypyrimidin-5-yl)-2,3-dimethylaniline)

• Product Name: 5-(2-methoxypyrimidin-5-yl)-2,3-dimethylaniline
• CAS No: 2138525-08-1
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 6223284
• PubChem ID: 165490244
• Update Time: 2025-05-20

5-(2-methoxypyrimidin-5-yl)-2,3-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxypyrimidin-5-yl)-2,3-dimethylaniline
• 2138525-08-1
• EN300-1142536

• Inchi： 1S/C13H15N3O/c1-8-4-10(5-12(14)9(8)2)11-6-15-13(17-3)16-7-11/h4-7H,14H2,1-3H3
• InChI Key： FXLZKPUFBQBHTK-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C=N1)C1C=C(C(C)=C(C)C=1)N

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų

Additional information on 5-(2-methoxypyrimidin-5-yl)-2,3-dimethylaniline

Comprehensive Overview of 5-(2-methoxypyrimidin-5-yl)-2,3-dimethylaniline (CAS No. 2138525-08-1)

5-(2-methoxypyrimidin-5-yl)-2,3-dimethylaniline (CAS No. 2138525-08-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and aniline moieties, is a promising intermediate in the synthesis of novel bioactive molecules. Its molecular structure, featuring a 2-methoxypyrimidin-5-yl group attached to a 2,3-dimethylaniline core, offers versatility in drug design and material science applications.

In recent years, the demand for heterocyclic compounds like 5-(2-methoxypyrimidin-5-yl)-2,3-dimethylaniline has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity and cellular signaling pathways, making it a hot topic in cancer therapy and infectious disease research. The compound's methoxy and methyl substituents further enhance its pharmacokinetic properties, such as solubility and metabolic stability.

The synthesis of CAS No. 2138525-08-1 typically involves cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely discussed in organic chemistry forums. These methods align with the growing trend of green chemistry, as researchers seek eco-friendly alternatives to traditional synthetic routes. Notably, the compound's regioselectivity and yield optimization are frequently searched topics in AI-driven drug discovery platforms.

From an industrial perspective, 5-(2-methoxypyrimidin-5-yl)-2,3-dimethylaniline is valued for its scalability and compatibility with high-throughput screening (HTS) technologies. Its applications extend to crop protection, where it serves as a precursor for herbicides and pesticides with improved environmental profiles. This aligns with global trends toward sustainable agriculture and reduced chemical residues in food products.

Analytical characterization of this compound often employs advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, which are critical for ensuring purity and structural integrity. These methods are frequently queried in scientific databases, reflecting the compound's relevance in quality control protocols. Additionally, its structure-activity relationship (SAR) studies are a focal point for computational chemists leveraging machine learning models.

In summary, 5-(2-methoxypyrimidin-5-yl)-2,3-dimethylaniline (CAS No. 2138525-08-1) represents a cutting-edge intersection of medicinal chemistry and material science. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a compound of enduring interest in both academic and industrial settings. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of today's most pressing health and environmental challenges.